Digallium disulphide

• CAS No.: 39356-33-7
• Molecular Formula: Ga2S2
• Molecular Weight: 203.58 g/mol
• InChI: InChI=1S/2Ga.2S
• InChI Key: KACQKPAZMJCGGL-UHFFFAOYSA-N
• Canonical SMILES: S=[Ga].S=[Ga]

Description

Digallium disulphide is a chemical compound consisting of two gallium atoms and two sulfur atoms It is represented by the chemical formula Ga₂S₂

Preparation Methods

Synthetic Routes and Reaction Conditions: Digallium disulphide can be synthesized through the direct reaction of elemental gallium with sulfur at elevated temperatures. The reaction typically occurs in a controlled environment to prevent contamination and ensure the purity of the product. The general reaction is as follows: [ 2 \text{Ga} + 2 \text{S} \rightarrow \text{Ga}_2\text{S}_2 ]

Industrial Production Methods: In industrial settings, the production of this compound may involve more sophisticated techniques to scale up the process. This includes the use of high-temperature furnaces and inert atmospheres to prevent oxidation. The reaction conditions are carefully monitored to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions: Digallium disulphide undergoes various chemical reactions, including:

Oxidation: When exposed to oxygen, this compound can oxidize to form gallium oxide and sulfur dioxide.

Reduction: It can be reduced back to elemental gallium and sulfur under specific conditions.

Substitution: this compound can participate in substitution reactions where sulfur atoms are replaced by other chalcogens.

Common Reagents and Conditions:

Oxidation: Oxygen or air at elevated temperatures.

Reduction: Reducing agents such as hydrogen or carbon monoxide.

Substitution: Other chalcogens like selenium or tellurium in a controlled environment.

Major Products Formed:

Oxidation: Gallium oxide (Ga₂O₃) and sulfur dioxide (SO₂).

Reduction: Elemental gallium (Ga) and sulfur (S).

Substitution: Compounds like digallium diselenide (Ga₂Se₂).

Scientific Research Applications

Digallium disulphide has several applications in scientific research:

Materials Science: It is used in the development of semiconductors and other electronic materials due to its unique electrical properties.

Chemistry: It serves as a precursor for synthesizing other gallium-containing compounds.

Biology and Medicine: Research is ongoing to explore its potential use in medical imaging and as a therapeutic agent.

Industry: It is utilized in the production of specialized alloys and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism by which digallium disulphide exerts its effects is primarily through its interaction with other chemical species. In materials science, its ability to form stable compounds with other elements makes it valuable for creating new materials with desirable properties. In biological systems, its potential interactions with cellular components are being studied to understand its therapeutic potential.

Comparison with Similar Compounds

Gallium(III) sulfide (Ga₂S₃): Another gallium-sulfur compound with different stoichiometry and properties.

Gallium(II) sulfide (GaS): Contains gallium in a different oxidation state and exhibits distinct chemical behavior.

Gallium oxide (Ga₂O₃): An oxide of gallium with applications in electronics and optics.

Uniqueness: Digallium disulphide is unique due to its specific stoichiometry and the resulting properties. Its ability to undergo various chemical reactions and form stable compounds with other elements makes it a versatile compound in both research and industrial applications.

Biological Activity

Digallium disulphide (Ga$_2$S$_2$) is a compound that has garnered attention due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article aims to provide a comprehensive overview of the biological activity of this compound, supported by diverse sources, case studies, and relevant data tables.

This compound is an inorganic compound with the formula Ga$_2$S$_2$. It is part of a broader category of gallium compounds that exhibit unique properties due to the presence of gallium ions. The structure consists of gallium atoms bonded to sulfur atoms, which can influence its reactivity and biological interactions.

Antimicrobial Activity

Research indicates that gallium compounds, including this compound, possess significant antibacterial properties . Gallium ions can substitute for iron in bacterial metabolism, leading to disrupted cellular processes.

• Iron Substitution : Gallium can replace Fe$^{3+}$ in various metabolic pathways, inhibiting bacterial growth by disrupting iron-dependent processes such as electron transport and enzyme functionality .
• Biofilm Disruption : Studies have shown that gallium compounds can effectively reduce biofilm formation in pathogens like Pseudomonas aeruginosa, making them a potential therapeutic option in treating chronic infections .

Case Studies

Several case studies have highlighted the efficacy of gallium-based treatments:

• Case Study on Pseudomonas aeruginosa :
  • Objective : To evaluate the impact of Ga$_2$S$_2$ on biofilm formation.
  • Method : Cultures were treated with varying concentrations of Ga$_2$S$_2$.
  • Results : Significant reduction in biofilm biomass was observed at micromolar concentrations, indicating a strong bactericidal effect .
• Clinical Implications :
  • In clinical settings, gallium compounds have been tested for their ability to mitigate damage caused by bacterial infections in macrophage-like cells. The results indicated that treatment with gallium citrate (a related compound) significantly reduced cellular damage compared to untreated controls .

Anticancer Activity

Emerging research suggests that this compound may also exhibit anticancer properties . The mechanisms through which gallium compounds exert these effects include:

• Induction of Apoptosis : Gallium has been shown to promote apoptosis in cancer cells by disrupting mitochondrial function and altering redox states within cells.
• Inhibition of Tumor Growth : In vitro studies have demonstrated that gallium compounds can inhibit the proliferation of various cancer cell lines, potentially through mechanisms similar to those observed in bacterial inhibition .

Data Table: Biological Activity Overview

Biological Activity	Mechanism	Reference
Antibacterial	Iron substitution and biofilm disruption
Anticancer	Induction of apoptosis and inhibition of cell proliferation
Non-toxic to human cells	No observed cytotoxicity in human cell lines

Safety and Toxicity

While this compound shows promising biological activities, safety assessments are crucial. Current studies indicate that gallium compounds do not exhibit significant toxicity towards human cells at therapeutic concentrations. However, further research is necessary to fully understand long-term effects and potential side effects.